Cas no 392317-83-8 (ethyl 2-{5-(2-phenylacetamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetate)

• Product Name: ethyl 2-{5-(2-phenylacetamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetate
• CAS No: 392317-83-8
• MF: C₁₄H₁₅N₃O₃S₂
• MW: 337.41720032692
• CID: 5798545
• Update Time: 2025-07-23

ethyl 2-{5-(2-phenylacetamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-((5-(2-phenylacetamido)-1,3,4-thiadiazol-2-yl)thio)acetate
• Acetic acid, 2-[[5-[(2-phenylacetyl)amino]-1,3,4-thiadiazol-2-yl]thio]-, ethyl ester
• ethyl 2-{5-(2-phenylacetamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetate

• Inchi： 1S/C14H15N3O3S2/c1-2-20-12(19)9-21-14-17-16-13(22-14)15-11(18)8-10-6-4-3-5-7-10/h3-7H,2,8-9H2,1H3,(H,15,16,18)
• InChI Key： LUXAIJFPPYXXED-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CSC1=NN=C(NC(CC2=CC=CC=C2)=O)S1

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• pka: 9.08±0.50(Predicted)

Additional information on ethyl 2-{5-(2-phenylacetamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetate

Professional Introduction to Ethyl 2-{5-(2-phenylacetamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetate (CAS No. 392317-83-8)

Ethyl 2-{5-(2-phenylacetamido-1,3,4-thiadiazol-2-ylsulfanyl}acetate is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 392317-83-8, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The unique structural features of this compound, particularly its 1,3,4-thiadiazole core and the presence of an amide and sulfanyl functional groups, contribute to its potential therapeutic applications.

The< strong>1,3,4-thiadiazole scaffold is a well-known heterocyclic system that is widely recognized for its diverse biological properties. This motif has been extensively explored in the development of drugs targeting various diseases, including infections, inflammation, and cancer. The incorporation of a< strong>phenylacetamido group into the thiadiazole core enhances the compound's interactions with biological targets, potentially leading to improved pharmacological activity. Furthermore, the presence of a sulfanyl group at the 2-position of the thiadiazole ring introduces additional chemical diversity, which can influence both the solubility and bioavailability of the compound.

In recent years, there has been a growing interest in developing novel therapeutic agents that leverage the unique properties of heterocyclic compounds. Ethyl 2-{5-(2-phenylacetamido-1,3,4-thiadiazol-2-ylsulfanyl}acetate represents a promising candidate in this context. Its molecular structure suggests potential interactions with enzymes and receptors involved in disease pathways. For instance, studies have indicated that thiadiazole derivatives can modulate inflammatory responses by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The< strong>phenylacetamido moiety may further enhance these effects by improving binding affinity to target proteins.

The synthesis of Ethyl 2-{5-(2-phenylacetamido-1,3,4-thiadiazol-2-ylsulfanyl}acetate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the< strong>1,3,4-thiadiazole core typically begins with the condensation of appropriate precursors under controlled conditions. Subsequent functionalization steps are then performed to introduce the amide and sulfanyl groups. These synthetic routes highlight the compound's complexity and the expertise required to produce it in high purity.

The pharmacological potential of Ethyl 2-{5-(2-phenylacetamido-1,3,4-thiadiazol-2-ylsulfanyl}acetate has been explored in several preclinical studies. These investigations have focused on evaluating its efficacy against various biological targets relevant to human health. Preliminary results suggest that this compound exhibits significant inhibitory activity against certain enzymes and receptors associated with inflammatory and infectious diseases. Additionally, its ability to cross cell membranes may enhance its bioavailability, making it a viable candidate for further development into a therapeutic agent.

The structural features of Ethyl 2-{5-(2-phenylacetamido-1,3,4-thiadiazol-2-ylsulfanyl}acetate also make it an interesting subject for computational studies. Molecular modeling techniques can be employed to predict how this compound interacts with biological targets at the atomic level. These simulations provide valuable insights into the binding mechanism and can guide the optimization of its structure for improved pharmacological activity. By leveraging computational methods alongside experimental approaches, researchers can accelerate the discovery process and identify novel derivatives with enhanced therapeutic potential.

In conclusion, Ethyl 2-{5-(2-phenylacetamido-1,3,4-thiadiazol-2-ylsulfanyl}acetate is a promising chemical entity with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it an attractive candidate for further investigation. As research in medicinal chemistry continues to evolve， compounds like this one will play a crucial role in the development of new treatments for various diseases. The ongoing studies into its pharmacological properties highlight its importance as a tool for both academic research and industrial drug development.